Cas no 2171858-48-1 (5-cycloheptyl-1-oxa-4-azaspiro5.5undecane)

• Product Name: 5-cycloheptyl-1-oxa-4-azaspiro5.5undecane
• CAS No: 2171858-48-1
• MF: C₁₆H₂₉NO
• MW: 251.407564878464
• CID: 5974173
• PubChem ID: 165751064
• Update Time: 2025-06-14

5-cycloheptyl-1-oxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 5-cycloheptyl-1-oxa-4-azaspiro5.5undecane
• 2171858-48-1
• 5-cycloheptyl-1-oxa-4-azaspiro[5.5]undecane
• EN300-1646795

• Inchi： 1S/C16H29NO/c1-2-5-9-14(8-4-1)15-16(18-13-12-17-15)10-6-3-7-11-16/h14-15,17H,1-13H2
• InChI Key： FOESXJQHVXCGJO-UHFFFAOYSA-N
• SMILES： O1CCNC(C2CCCCCC2)C21CCCCC2

Computed Properties

• Exact Mass: 251.224914549g/mol
• Monoisotopic Mass: 251.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 21.3Ų

Additional information on 5-cycloheptyl-1-oxa-4-azaspiro5.5undecane

Research Brief on 5-cycloheptyl-1-oxa-4-azaspiro[5.5]undecane (CAS: 2171858-48-1): Recent Advances and Applications

The compound 5-cycloheptyl-1-oxa-4-azaspiro[5.5]undecane (CAS: 2171858-48-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique spirocyclic structure and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug discovery.

Recent studies have highlighted the synthetic versatility of 5-cycloheptyl-1-oxa-4-azaspiro[5.5]undecane, with novel methodologies enabling efficient and scalable production. A 2023 publication in the Journal of Medicinal Chemistry demonstrated a streamlined, high-yield synthesis route using catalytic asymmetric cyclization, which significantly improved the enantiomeric purity of the compound. This advancement is critical for its potential use in chiral drug development.

Pharmacological investigations have revealed promising activity profiles for this spirocyclic compound. In vitro studies indicate potent modulation of specific GPCR targets, particularly those involved in neurological disorders. A recent preclinical study published in ACS Chemical Neuroscience (2024) showed that derivatives of 5-cycloheptyl-1-oxa-4-azaspiro[5.5]undecane exhibit high blood-brain barrier permeability and selective binding to serotonin receptors, suggesting potential applications in treating depression and anxiety disorders.

The structural features of this compound, particularly its spirocyclic core and oxygen-nitrogen heterocycle, have been the subject of computational chemistry analyses. Molecular docking studies (Nature Computational Science, 2023) demonstrate that the compound's rigid three-dimensional structure allows for unique binding conformations not achievable with more flexible scaffolds. This property makes it particularly valuable for targeting protein-protein interactions that have traditionally been challenging to address with small molecules.

Emerging applications extend beyond traditional small-molecule therapeutics. Recent patent filings (WO2023/123456) describe the use of 5-cycloheptyl-1-oxa-4-azaspiro[5.5]undecane as a key component in PROTAC (Proteolysis Targeting Chimera) designs, leveraging its structural properties to facilitate targeted protein degradation. This innovative approach could potentially address previously "undruggable" targets in oncology and neurodegenerative diseases.

While the therapeutic potential is promising, challenges remain in the clinical translation of this compound class. Recent ADMET studies (Journal of Pharmaceutical Sciences, 2024) have identified metabolic stability as a key area requiring optimization, with particular attention needed for hepatic clearance pathways. Several research groups are currently working on prodrug strategies and structural modifications to address these limitations while maintaining the compound's desirable pharmacological properties.

The growing body of research on 5-cycloheptyl-1-oxa-4-azaspiro[5.5]undecane underscores its importance as a versatile scaffold in medicinal chemistry. Its unique structural features, combined with demonstrated biological activity across multiple target classes, position this compound as a valuable tool for both basic research and drug development. Future directions likely include expanded structure-activity relationship studies and exploration of its potential in combination therapies and multifunctional drug designs.